Cas no 1312812-11-5 ((4-((Dibutylamino)methyl)phenyl)boronic acid)

• Product Name: (4-((Dibutylamino)methyl)phenyl)boronic acid
• CAS No: 1312812-11-5
• MF: C₁₅H₂₆BNO₂
• MW: 263.183444499969
• MDL: MFCD16413690
• CID: 4583188
• PubChem ID: 61534357
• Update Time: 2024-11-06

(4-((Dibutylamino)methyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-((Dibutylamino)methyl)phenyl)boronic acid
• {4-[(dibutylamino)methyl]phenyl}boronic acid
• (4-[(Dibutylamino)methyl]phenyl)boranediol
• 1312812-11-5
• AKOS010796427
• [4-[(dibutylamino)methyl]phenyl]boronic acid
• D94031
• AS-66112

• MDL： MFCD16413690
• Inchi： 1S/C15H26BNO2/c1-3-5-11-17(12-6-4-2)13-14-7-9-15(10-8-14)16(18)19/h7-10,18-19H,3-6,11-13H2,1-2H3
• InChI Key： HBRVGSGICCHYJW-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(=CC=1)CN(CCCC)CCCC)O

Computed Properties

• Exact Mass: 263.2056592 g/mol
• Monoisotopic Mass: 263.2056592 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7
• Molecular Weight: 263.19